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Compound of Interest

Compound Name: Blasticidine S hydrochloride

Cat. No.: B8081906 Get Quote

Blasticidin S Hydrochloride: A Technical Guide
for Researchers
Blasticidin S hydrochloride is a potent nucleoside antibiotic isolated from Streptomyces

griseochromogenes.[1][2] It is a valuable tool in molecular biology and drug development,

primarily utilized as a selection agent for cells genetically modified to express the blasticidin S

resistance genes, bsr or BSD.[1][2] This guide provides an in-depth overview of its chemical

properties, structure, mechanism of action, and relevant experimental protocols for its

application in scientific research.

Chemical Properties and Structure
Blasticidin S hydrochloride is a white, solid powder.[1] It is a nucleoside antibiotic belonging to

the aminoacylnucleoside class.[3] The hydrochloride salt of blasticidin S is the form routinely

available to researchers.[4]

Table 1: Physicochemical Properties of Blasticidin S Hydrochloride
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Property Value References

CAS Number 3513-03-9 [4][5]

Molecular Formula C₁₇H₂₆N₈O₅・HCl [1][6]

Molecular Weight 458.9 g/mol [1][7]

Appearance
White powder/Colorless

crystals
[1][8][9]

Melting Point
235-236 °C (with

decomposition)
[9]

Purity ≥95% (HPLC) [4]

Table 2: Solubility of Blasticidin S Hydrochloride

Solvent Solubility References

Water Soluble (e.g., 10 mg/mL) [1][4][6]

Acetic Acid Soluble [1]

Ethanol Insoluble [7]

DMSO Insoluble [7]

Table 3: Stability and Storage of Blasticidin S Hydrochloride
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Condition Stability References

Solid

Stable for up to 9 months

when stored at -20°C. Shipped

at room temperature.

[1][10]

Aqueous Stock Solution (5-10

mg/mL)

Stable for 1-2 weeks at 4°C

and 6-8 weeks at -20°C. Avoid

freeze-thaw cycles.

[1][11]

Medium Containing Blasticidin
Stable for up to 2 weeks at

4°C.
[1][11]

pH

Stable in solutions with a pH of

5-7. Unstable at a pH less than

4 and in alkaline conditions.

The pH of aqueous solutions

should not exceed 7.0 to

prevent inactivation.

[1][9]

Mechanism of Action
Blasticidin S hydrochloride is a potent inhibitor of protein synthesis in both prokaryotic and

eukaryotic cells.[1][2][12] Its primary mechanism of action involves binding to the P-site of the

large ribosomal subunit.[13][14] This binding interferes with the peptidyl transfer reaction, a

critical step in polypeptide chain elongation, and inhibits the termination of translation.[7][15]

[16] By disrupting peptide bond formation, Blasticidin S effectively halts the synthesis of new

proteins, leading to cell death.[2][13]

Resistance to Blasticidin S is conferred by the expression of blasticidin S deaminase genes,

such as bsr (from Bacillus cereus) or BSD (from Aspergillus terreus).[1][16] These enzymes

catalyze the deamination of the cytosine ring in Blasticidin S, converting it into a non-toxic

deaminohydroxy derivative.[1][16]
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Caption: Mechanism of action of Blasticidin S and the resistance mechanism.
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Experimental Protocols
A critical step in utilizing Blasticidin S hydrochloride for cell selection is determining the optimal

concentration, which can vary depending on the cell line.[17] This is achieved by performing a

kill curve experiment.

Protocol: Determining Optimal Blasticidin S
Concentration (Kill Curve)
This protocol is a general guideline and should be optimized for specific cell lines and

experimental conditions.

Materials:

Parental (non-resistant) cell line

Complete cell culture medium

Blasticidin S hydrochloride stock solution (e.g., 10 mg/mL in sterile water)[17]

Sterile 24-well or 96-well tissue culture plates

Sterile phosphate-buffered saline (PBS)

Procedure:

Cell Seeding: Plate the parental cells at a density of approximately 25% confluence in a 24-

well or 96-well plate.[1][18] Allow the cells to adhere overnight.

Preparation of Selective Media: Prepare a series of dilutions of Blasticidin S hydrochloride in

the complete culture medium. A typical starting range for mammalian cells is 0, 2, 4, 6, 8,

and 10 µg/mL.[1]

Treatment: The next day, replace the culture medium with the prepared selective media

containing varying concentrations of Blasticidin S.

Incubation and Observation: Replenish the selective media every 3-4 days and monitor the

percentage of surviving cells.[1][18]
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Determination of Optimal Concentration: The optimal concentration is the lowest

concentration of Blasticidin S that results in complete cell death within 10-14 days.[1][18]

Start

Plate parental cells
(~25% confluence)

Allow cells to adhere
(overnight)

Prepare media with varying
Blasticidin S concentrations
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Replace culture medium
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Monitor cell viability
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Caption: Experimental workflow for a kill curve analysis.

Recommended Concentrations for Selection
The following table provides general concentration ranges for the selection of resistant cells.

However, it is crucial to perform a kill curve for each specific cell line and experimental setup.

Table 4: Recommended Blasticidin S Hydrochloride Concentrations for Selection

Organism/Cell Type
Recommended
Concentration Range

References

Mammalian Cells
2-10 µg/mL (varies with cell

line)
[1][13]

CHO (Chinese Hamster Ovary) 5-10 µg/mL [2]

HEK 293 (Human Embryonic

Kidney)
5-15 µg/mL [2]

E. coli
50-100 µg/mL (in low salt LB

medium)
[1][10]

Yeast 25-300 µg/mL [1][10]

Note on E. coli Selection: For the selection of Blasticidin-resistant E. coli, it is essential to use a

low salt LB medium (NaCl concentration should not exceed 5 g/L).[1][10] Higher salt

concentrations can inhibit the activity of Blasticidin S.[10][11]

Applications in Research
Blasticidin S hydrochloride is a versatile tool with several applications in molecular biology and

drug development:

Selection of Transfected/Transduced Cells: Its most common application is for the selection

and maintenance of mammalian, yeast, and bacterial cells that have been successfully

engineered to express blasticidin resistance genes.[2][19]
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Antifungal, Antiviral, and Antitumor Studies: Due to its potent inhibitory effect on protein

synthesis, Blasticidin S has been investigated for its potential as an antifungal, antiviral, and

antitumor agent.[2][4]

Genome Editing: It plays a role in genome editing workflows, such as those utilizing the

CRISPR/Cas9 system, for the selection of successfully edited cells.[2][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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